Cas no 1353972-91-4 ([1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester
• CAS No: 1353972-91-4
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 2160358
• Update Time: 2025-10-30

[1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester
• Benzyl (1-(2-hydroxyethyl)piperidin-4-yl)(isopropyl)carbamate
• AM93821
• [1-(2-Hydroxyethyl)piperidin-4-yl]isopropylcarbamic acid benzyl ester

• Inchi： 1S/C18H28N2O3/c1-15(2)20(17-8-10-19(11-9-17)12-13-21)18(22)23-14-16-6-4-3-5-7-16/h3-7,15,17,21H,8-14H2,1-2H3
• InChI Key： DCSYEJGGQQJNJV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)C1CCN(CCO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 348
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester

Professional Introduction to [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester (CAS No. 1353972-91-4)

The compound [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester, identified by the CAS number 1353972-91-4, represents a significant molecule in the realm of pharmaceutical chemistry. Its unique structural features, characterized by a piperidine ring substituted with a 2-hydroxyethyl group and an isopropyl carbamate benzyl ester moiety, make it a compound of considerable interest for medicinal chemists and biologists exploring novel therapeutic agents.

In recent years, there has been growing attention on the development of small molecules that can modulate biological pathways associated with various diseases. The piperidine scaffold is particularly noteworthy in this context, as it is a common motif found in numerous approved drugs due to its favorable pharmacokinetic properties and ability to interact with biological targets. The presence of the 2-hydroxyethyl group in this compound introduces a hydrophilic component, which can enhance solubility and bioavailability, while the isopropyl carbamate benzyl ester functionality suggests potential for further derivatization and structural optimization.

One of the most compelling aspects of this compound is its potential application in the field of drug discovery. The combination of the piperidine ring and the hydroxyethyl substituent has been shown to improve binding affinity to certain enzymes and receptors. For instance, studies have demonstrated that piperidine derivatives can serve as effective inhibitors of kinases, which are key targets in cancer therapy. The isopropyl carbamate benzyl ester moiety further enhances its versatility, allowing for modifications that could lead to improved metabolic stability and reduced toxicity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has been instrumental in designing compounds like [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. The hydroxyl group on the 2-hydroxyethyl side chain could participate in hydrogen bonding interactions with key residues in the active site of target proteins, thereby enhancing binding affinity.

The benzyl ester functionality is particularly interesting from a synthetic chemistry perspective. It can be readily converted into other pharmacophores through hydrolysis or transesterification reactions, providing a flexible platform for generating novel analogs. This adaptability makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective drug candidates.

Furthermore, the compound's potential role in drug development aligns with current trends toward personalized medicine. By leveraging high-throughput screening technologies and biocomputational methods, researchers can rapidly assess the efficacy and safety of molecules like [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester across diverse biological contexts. This approach not only accelerates the discovery process but also ensures that lead compounds are optimized for specific therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps include the formation of the piperidine ring through reductive amination or cyclization reactions, followed by functionalization with the 2-hydroxyethyl group via nucleophilic substitution or alkylation techniques. The introduction of the isopropyl carbamate benzyl ester moiety typically requires condensation reactions between appropriate carbamic acid derivatives and benzyl alcohol under controlled conditions.

In conclusion, [1-(2-Hydroxy-ethyl)-piperidin-4-yl]-isopropyl-carbamic acid benzyl ester (CAS No. 1353972-91-4) represents a promising candidate for further exploration in drug discovery. Its unique structural features offer opportunities for modulating biological pathways associated with various diseases, while its synthetic accessibility allows for rapid derivatization and optimization. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will undoubtedly play a crucial role in advancing medical science.